Cas no 1803832-70-3 (4-Difluoromethoxy-2-(trifluoromethoxy)benzonitrile)

• Product Name: 4-Difluoromethoxy-2-(trifluoromethoxy)benzonitrile
• CAS No: 1803832-70-3
• MF: C₉H₄F₅NO₂
• MW: 253.125579833984
• CID: 4706054
• Update Time: 2023-08-15

4-Difluoromethoxy-2-(trifluoromethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Difluoromethoxy-2-(trifluoromethoxy)benzonitrile

• Inchi： 1S/C9H4F5NO2/c10-8(11)16-6-2-1-5(4-15)7(3-6)17-9(12,13)14/h1-3,8H
• InChI Key： TULSKQROKLOVNR-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=CC=C(C=1)OC(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 298
• Topological Polar Surface Area: 42.2